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Compound of Interest

Compound Name: Ketoconazole-d8

Cat. No.: B12413984

This document provides essential procedural guidance for the safe and compliant disposal of
Ketoconazole-d8, a deuterated analog of Ketoconazole. Adherence to these procedures is
critical to ensure personnel safety, environmental protection, and regulatory compliance.
Ketoconazole is classified as toxic if swallowed, may damage fertility, and is very toxic to
aquatic life with long-lasting effects[1][2]. Therefore, it must be managed as a hazardous waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure all relevant personnel are familiar with the
safety data sheet (SDS) for Ketoconazole-d8.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, a lab coat or protective clothing, and safety glasses or goggles[2][3]. If there
is a risk of dust formation, use a respirator with a particulate filter[2].

o Handling: Avoid all contact and inhalation of dust or mists associated with the material[3].
Handle the substance in a well-ventilated area, preferably under a chemical fume hood[4].
Do not eat, drink, or smoke in areas where Ketoconazole-d8 is handled[4].

o Spill Response: In case of a spill, evacuate the area. For solid spills, carefully sweep or
vacuum the material and place it into a suitable, labeled container for disposal[3][4]. Avoid
generating dust[3][4]. Clean the spill area thoroughly with a suitable detergent or solvent[3].

Step-by-Step Disposal Protocol
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The disposal of Ketoconazole-d8 must be conducted through an approved hazardous waste
management program. Do not dispose of this chemical in standard laboratory trash or down
the drain[1][2].

o Waste Identification and Segregation:

o lIdentify all waste streams containing Ketoconazole-d8. This includes pure solid material,
contaminated labware (e.g., vials, pipette tips, weighing boats), and contaminated PPE.

o Segregate Ketoconazole-d8 waste from other laboratory waste to prevent mixing with
incompatible materials.

» Waste Containment and Labeling:

o Solid Waste: Collect solid Ketoconazole-d8 waste in a dedicated, sealable, and properly
labeled hazardous waste container. The container must be in good condition and
compatible with the chemical.

o Contaminated Labware: Place all disposables and labware that have come into contact
with Ketoconazole-d8 into a designated hazardous waste container. Handle
contaminated packages and containers in the same way as the substance itself.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the
chemical name "Ketoconazole-d8," and the associated hazard warnings (e.g., "Toxic,"
"Environmental Hazard").

o Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
waste accumulation area.

o Keep the container locked up and away from incompatible materials, such as strong
oxidizing agents[4].

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide the waste contractor with the SDS for Ketoconazole-d8 and any other relevant
information about the waste stream.

o Disposal must be carried out at an approved and licensed waste disposal plant or
industrial combustion facility[2][4].

Regulatory and Transportation Data

Ketoconazole-d8 is regulated for transportation as a hazardous material. The following table
summarizes key quantitative data for its transport.

Parameter Value Reference

UN Number UN2811 [1][4][5][6]

. Toxic solid, organic, n.o.s.
Proper Shipping Name [1][41[5]
(Ketoconazole)

Hazard Class 6.1 (Toxic substances) [1][4]15]
Packing Group 1] [11[4115]
) Marine Pollutant, Very toxic to
Environmental Hazard o [1114]
aquatic life

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Ketoconazole-d8 waste.
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Caption: Workflow for the safe disposal of Ketoconazole-d8 waste.

Disclaimer: The information provided is a general guide. Researchers, scientists, and drug
development professionals must consult their institution's specific waste management policies
and comply with all local, regional, and national regulations for hazardous waste disposal[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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